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Compound of Interest

Compound Name: 4-Amino-6-bromopyrimidine

Cat. No.: B581339 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-Amino-6-bromopyrimidine

This guide provides comprehensive safety and handling information for 4-Amino-6-
bromopyrimidine (CAS No. 1159818-57-1), a heterocyclic building block utilized in

pharmaceutical and chemical research. Due to the limited availability of a complete, officially

recognized Safety Data Sheet (SDS) for this specific compound, this document synthesizes

information from various chemical suppliers and databases, supplemented with safety data

from structurally related compounds. Researchers and laboratory personnel should exercise

caution and adhere to the highest safety standards when handling this chemical.

Chemical and Physical Properties
A foundational understanding of the physical and chemical properties of 4-Amino-6-
bromopyrimidine is essential for its safe handling and storage.
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Property Value

CAS Number 1159818-57-1

Molecular Formula C₄H₄BrN₃

Molecular Weight 174.00 g/mol

Boiling Point 303.2 °C at 760 mmHg

Density 1.844 g/cm³

Appearance Not specified; likely a solid

Synonyms
6-Bromopyrimidin-4-amine, 6-bromo-4-

pyrimidinamine

Hazard Identification and Classification
4-Amino-6-bromopyrimidine is considered a hazardous substance. The primary hazards are

summarized below.

Hazard Class GHS Hazard Statement Signal Word

Acute Toxicity, Oral H302: Harmful if swallowed[1] Warning

Skin Corrosion/Irritation

H315: Causes skin irritation

(Assumed based on related

compounds)

Warning

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation (Assumed based on

related compounds)

Warning

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation (Assumed based on

related compounds)

Warning

Note: Some hazard classifications are inferred from safety data for structurally similar

compounds like 4-Amino-6-chloropyrimidine and 2-Amino-6-bromopyridine due to the absence

of a complete GHS classification for 4-Amino-6-bromopyrimidine.[2][3]
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Safe Handling and Storage Protocols
Proper handling and storage procedures are critical to minimize exposure risks and maintain

the chemical's integrity.

Handling:
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[4][5][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[5][6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing.[4][5][6]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA or European Standard

EN 149 approved respirator.[2][6]

General Hygiene:

Wash hands thoroughly after handling.[4][5][6]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][4]

Avoid generating dust.[6]

Remove contaminated clothing and wash it before reuse.[6]

Storage:
Conditions: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][5][6]

Incompatible Materials: Store away from strong oxidizing agents, strong acids, and strong

bases.[2][5]

Atmosphere: Storing under an inert atmosphere is recommended to maintain product quality.

[1]
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Temperature: Recommended storage temperature is 2-8°C.[1]

Emergency Procedures and First Aid
A clear and accessible emergency plan is crucial. The following diagram outlines the initial

steps in case of accidental exposure.

Workflow for Handling Accidental Exposure to 4-Amino-6-bromopyrimidine

Exposure Event

Initial Assessment

First Aid Response

Medical Attention

Accidental Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash skin with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.
Show Safety Data Sheet to the doctor.

Click to download full resolution via product page

Caption: First aid decision tree for exposure to 4-Amino-6-bromopyrimidine.

First Aid Measures:
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[4][6][7]

Skin Contact: Immediately flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing and shoes. Seek medical attention if irritation occurs.

[3][4][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[2][5][6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison center or doctor immediately.[4][6][7]

Firefighting and Accidental Release Measures
Firefighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[6][7]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal

decomposition or combustion.[4][6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][8]

Accidental Release Measures:
Personal Precautions: Wear appropriate personal protective equipment (PPE) as described

in Section 3. Evacuate personnel to safe areas. Ensure adequate ventilation.[5][6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4][7]

Containment and Cleanup: Sweep up the spilled material and place it into a suitable, labeled

container for disposal. Avoid generating dust.[2][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://aksci.com/sds/9292BB_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://www.chemicalbook.com/msds/4-bromo-6-hydroxypyrimidine.pdf
https://www.fishersci.com/store/msds?partNumber=AC376870250&countryCode=US&language=en
https://aksci.com/sds/9292BB_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC454100010&productDescription=4-AMINO-6-CHLOROPYRIMIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lgcstandards.com/medias/sys_master/root/hd3/hea/11014395985950/SDS_TRC-A607720-500G_ST-WB-MSDS-5605382-1-1-1/SDS-TRC-A607720-500G-ST-WB-MSDS-5605382-1-1-1.PDF
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://aksci.com/sds/9292BB_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://www.chemicalbook.com/msds/4-bromo-6-hydroxypyrimidine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://www.chemicalbook.com/msds/4-bromo-6-hydroxypyrimidine.pdf
https://aksci.com/sds/9292BB_SDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://www.huarongpharma.com/news/fire-fighting-measures-for-4-bromopyridine-75303814.html
https://www.lgcstandards.com/medias/sys_master/root/hd3/hea/11014395985950/SDS_TRC-A607720-500G_ST-WB-MSDS-5605382-1-1-1/SDS-TRC-A607720-500G-ST-WB-MSDS-5605382-1-1-1.PDF
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://aksci.com/sds/9292BB_SDS.pdf
https://www.chemicalbook.com/msds/4-bromo-6-hydroxypyrimidine.pdf
https://www.fishersci.com/store/msds?partNumber=AC454100010&productDescription=4-AMINO-6-CHLOROPYRIMIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB2355975_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols and Best Practices
While specific experimental protocols for 4-Amino-6-bromopyrimidine are not publicly

available, the following general best practices should be observed when handling this or similar

chemical reagents in a research setting.
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General Workflow for Safe Handling of Chemical Powders

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)
and relevant literature

Prepare work area in a fume hood.
Ensure emergency equipment is accessible.

Don appropriate Personal
Protective Equipment (PPE)

Weigh and transfer the chemical.
Minimize dust generation.

Set up the reaction or experiment
under controlled conditions.

Decontaminate work surfaces
and equipment.

Dispose of waste in a labeled,
sealed container according to

institutional guidelines.

Remove PPE correctly.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of chemical powders.
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Risk Assessment: Before any new experiment, conduct a thorough risk assessment that

considers the specific hazards of all reactants, products, and byproducts.

Quantities: Use the minimum quantity of the chemical necessary for the experiment.

Waste Disposal: Dispose of all chemical waste, including contaminated consumables, in

accordance with local, state, and federal regulations. Consult your institution's environmental

health and safety (EHS) department for specific guidelines.[5]

Documentation: Maintain accurate records of chemical usage and experimental procedures.

This technical guide is intended to provide a comprehensive overview of the safety and

handling of 4-Amino-6-bromopyrimidine for a scientific audience. All laboratory personnel

must be trained in safe chemical handling practices and have access to all available safety

information before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b581339#4-amino-6-bromopyrimidine-safety-and-
handling-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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